Cas no 1353954-62-7 (1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride)

1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride is a heterocyclic compound featuring a pyrimidine ring fused to a diazepane moiety, with a hydrochloride salt enhancing its solubility and stability. This structure makes it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The pyrimidine core offers potential for hydrogen bonding and π-stacking interactions, while the diazepane ring provides conformational flexibility, aiding in receptor binding. The hydrochloride form ensures improved handling and formulation properties. Its synthetic versatility and structural features make it a promising candidate for medicinal chemistry applications, including drug discovery and lead optimization.
1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride structure
1353954-62-7 structure
Product Name:1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride
CAS No:1353954-62-7
MF:C9H15ClN4
MW:214.695200204849
MDL:MFCD21098602
CID:2091222
PubChem ID:66569753
Update Time:2025-05-28

1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride
    • AKOS024464001
    • 1-pyrimidin-2-yl-1,4-diazepane;hydrochloride
    • 1-Pyrimidin-2-yl-[1,4]diazepane hydrochloride
    • SB58489
    • DB-238312
    • 1-(Pyrimidin-2-yl)-1,4-diazepanehydrochloride
    • 1353954-62-7
    • MDL： MFCD21098602
    • Inchi： 1S/C9H14N4.ClH/c1-4-11-9(12-5-1)13-7-2-3-10-6-8-13;/h1,4-5,10H,2-3,6-8H2;1H
    • InChI Key： STDUTDMRBSCYOY-UHFFFAOYSA-N
    • SMILES： Cl.N1(C2N=CC=CN=2)CCNCCC1

Computed Properties

  • Exact Mass: 214.0985242g/mol
  • Monoisotopic Mass: 214.0985242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41Ų

1-(Pyrimidin-2-yl)-1,4-diazepane hydrochloride Pricemore >>

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